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Compound of Interest

Compound Name: GA-017

Cat. No.: B10830394

For researchers in drug discovery and cell biology, the Hippo signaling pathway presents a
compelling target for therapeutic intervention in areas like cancer and regenerative medicine. At
the heart of this pathway lie the LATS1/2 kinases, and their inhibition has emerged as a
promising strategy to modulate cell proliferation and fate. This guide provides a detailed
comparison of GA-017, a potent LATS1/2 inhibitor, with its known chemical analogues, offering
a comprehensive overview of their performance in key functional assays.

This document summarizes quantitative data, outlines experimental protocols, and visualizes
the underlying biological and experimental frameworks to assist researchers in selecting the
optimal tool compound for their specific needs.

Quantitative Performance in Functional Assays

The following table summarizes the reported in vitro potencies of GA-017 and its chemical
analogues against their primary targets, the LATS1 and LATS2 kinases, as well as their effects
on cell proliferation.
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Signaling Pathway and Experimental Workflow

To understand the mechanism of action of GA-017 and its analogues, it is crucial to visualize

the Hippo signaling pathway they modulate. Furthermore, a standardized experimental

workflow is essential for the consistent evaluation of these compounds.
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Compound Preparation

Prepare stock solutions of
GA-017 and analogues

Functional Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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